Cas no 158905-26-1 (4-(Benzyloxy)-2,5-difluorobenzoic acid)

4-(Benzyloxy)-2,5-difluorobenzoic acid is a fluorinated benzoic acid derivative featuring a benzyloxy substituent at the 4-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its difluorinated aromatic structure enhances metabolic stability and bioavailability. The benzyloxy group offers synthetic versatility, enabling further functionalization through deprotection or coupling reactions. Its well-defined crystalline form ensures consistent purity, making it suitable for precision applications. The difluorination pattern contributes to unique electronic properties, influencing reactivity in cross-coupling or carboxylation reactions. This compound is valued for its role in developing bioactive molecules with improved pharmacokinetic profiles.

4-(Benzyloxy)-2,5-difluorobenzoic acid structure

158905-26-1 structure

Product Name:4-(Benzyloxy)-2,5-difluorobenzoic acid

CAS No:158905-26-1

MF:C₁₄H₁₀F₂O₃

MW:264.224211215973

MDL:MFCD28503325

CID:4764129

PubChem ID:90354200

Update Time:2026-02-26

4-(Benzyloxy)-2,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Benzyloxy)-2,5-difluorobenzoic acid
- 2,5-difluoro-4-phenylmethoxybenzoic acid
- MDL： MFCD28503325
- Inchi： 1S/C14H10F2O3/c15-11-7-13(12(16)6-10(11)14(17)18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
- InChI Key： NOPGXISARNZOPB-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C(=CC=1OCC1C=CC=CC=1)F

Computed Properties

Exact Mass: 264.05980050g/mol
Monoisotopic Mass: 264.05980050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 46.5

4-(Benzyloxy)-2,5-difluorobenzoic acid Pricemore >>

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